Cas no 53561-47-0 (3,3,6,6-tetramethylthiepane)

• Product Name: 3,3,6,6-tetramethylthiepane
• CAS No: 53561-47-0
• MF: C₁₀H₂₀S
• MW: 172.330801963806
• CID: 1583877
• PubChem ID: 143059
• Update Time: 2025-04-21

3,3,6,6-tetramethylthiepane Chemical and Physical Properties

Names and Identifiers

• 3,3,6,6-tetramethylthiepane
• 1-Thiacycloheptane, 3,3,6,6-tetramethyl-
• SCHEMBL23034919
• 53561-47-0
• DTXSID30201780
• 1-Thiacycloheptane,3,3,6,6-tetramethyl-

• Inchi： 1S/C10H20S/c1-9(2)5-6-10(3,4)8-11-7-9/h5-8H2,1-4H3
• InChI Key： KYRUZIUZBMLVTF-UHFFFAOYSA-N
• SMILES： S1CC(C)(C)CCC(C)(C)C1

Computed Properties

• Exact Mass: 172.1287
• Monoisotopic Mass: 172.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.859
• Boiling Point: 213.3°C at 760 mmHg
• Flash Point: 71°C
• Refractive Index: 1.455
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiepanes Thiepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiepanes